7-phenyl-1,4,6-androstatriene-3,17-dione
7-phenyl-1,4,6-androstatriene-3,17-dione
Brand Name:
Vulcanchem
CAS No.:
131802-65-8
VCID:
VC0143896
InChI:
InChI=1S/C25H26O2/c1-24-12-10-18(26)14-17(24)15-19(16-6-4-3-5-7-16)23-20-8-9-22(27)25(20,2)13-11-21(23)24/h3-7,10,12,14-15,20-21,23H,8-9,11,13H2,1-2H3/t20-,21-,23-,24-,25-/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)C(=CC4=CC(=O)C=CC34C)C5=CC=CC=C5
Molecular Formula:
C25H26O2
Molecular Weight:
358.5 g/mol
7-phenyl-1,4,6-androstatriene-3,17-dione
CAS No.: 131802-65-8
Main Products
VCID: VC0143896
Molecular Formula: C25H26O2
Molecular Weight: 358.5 g/mol
| CAS No. | 131802-65-8 |
|---|---|
| Product Name | 7-phenyl-1,4,6-androstatriene-3,17-dione |
| Molecular Formula | C25H26O2 |
| Molecular Weight | 358.5 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S)-10,13-dimethyl-7-phenyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthrene-3,17-dione |
| Standard InChI | InChI=1S/C25H26O2/c1-24-12-10-18(26)14-17(24)15-19(16-6-4-3-5-7-16)23-20-8-9-22(27)25(20,2)13-11-21(23)24/h3-7,10,12,14-15,20-21,23H,8-9,11,13H2,1-2H3/t20-,21-,23-,24-,25-/m0/s1 |
| Standard InChIKey | NMLPFJDDIKKFFL-OWUXGNKUSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)C(=CC4=CC(=O)C=C[C@]34C)C5=CC=CC=C5 |
| SMILES | CC12CCC3C(C1CCC2=O)C(=CC4=CC(=O)C=CC34C)C5=CC=CC=C5 |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)C(=CC4=CC(=O)C=CC34C)C5=CC=CC=C5 |
| Synonyms | 7-PATDO 7-phenyl-1,4,6-androstatriene-3,17-dione 7-phenylandrosta-1,4,6-triene-3,17-dione |
| PubChem Compound | 131426 |
| Last Modified | Nov 11 2021 |
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